Cas no 73771-13-8 (Phenol,2,4,6-trinitro-, sodium salt, hydrate (1:1:1))

Phenol,2,4,6-trinitro-, sodium salt, hydrate (1:1:1) structure
73771-13-8 structure
Product Name:Phenol,2,4,6-trinitro-, sodium salt, hydrate (1:1:1)
CAS No:73771-13-8
MF:C6H4N3NaO8
MW:269.10103225708
CID:568918
PubChem ID:3056390
Update Time:2025-04-19

Phenol,2,4,6-trinitro-, sodium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4,6-trinitro-, sodium salt, hydrate (1:1:1)
    • sodium,2,4,6-trinitrophenolate,hydrate
    • 73771-13-8
    • DTXSID40224142
    • Sodium picrate monohydrate
    • Picric acid, sodium salt, hydrate
    • Phenol, 2,4,6-trinitro-, sodium salt, hydrate
    • Inchi: 1S/C6H3N3O7.Na.H2O/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;;/h1-2,10H;;1H2/q;+1;/p-1
    • InChI Key: QPLRMNSYVHRSDW-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].O

Computed Properties

  • Exact Mass: 268.98960838g/mol
  • Monoisotopic Mass: 268.98960838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 292
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 162Ų

Experimental Properties

  • Boiling Point: 82°C
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.